Cas no 119975-53-0 (Oxindole-3-acetyl-N-aspartic Acid)

• Product Name: Oxindole-3-acetyl-N-aspartic Acid
• CAS No: 119975-53-0
• MF: C₁₄H₁₄N₂O₆
• MW: 306.270763874054
• CID: 5307228
• Update Time: 2025-05-20

Oxindole-3-acetyl-N-aspartic Acid Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid, N-[2-(2,3-dihydro-2-oxo-1H-indol-3-yl)acetyl]-
• (2S)-2-(2-(2-Oxoindolin-3-yl)acetamido)succinic acid
• Oxindole-3-acetyl-N-aspartic Acid

• Inchi： 1S/C14H14N2O6/c17-11(15-10(14(21)22)6-12(18)19)5-8-7-3-1-2-4-9(7)16-13(8)20/h1-4,8,10H,5-6H2,(H,15,17)(H,16,20)(H,18,19)(H,21,22)/t8?,10-/m0/s1
• InChI Key： SDOOMIWSQMGJCL-HTLJXXAVSA-N
• SMILES： C(O)(=O)[C@H](CC(O)=O)NC(CC1C2=C(NC1=O)C=CC=C2)=O

Additional information on Oxindole-3-acetyl-N-aspartic Acid

Professional Introduction to Oxindole-3-acetyl-N-aspartic Acid (CAS No: 119975-53-0)

Oxindole-3-acetyl-N-aspartic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number 119975-53-0, represents a fascinating intersection of heterocyclic chemistry and amino acid derivatives. Its molecular structure, featuring an oxindole core linked to an acetyl group and an N-aspartic acid moiety, endows it with unique chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The oxindole scaffold is a prominent structural motif in medicinal chemistry, widely recognized for its presence in numerous pharmacologically relevant compounds. The presence of the acetyl group and the N-aspartic acid residue further enhances its potential utility, as these functional groups are frequently employed in drug design to modulate solubility, metabolic stability, and binding affinity. Recent advancements in synthetic methodologies have enabled more efficient and scalable preparations of Oxindole-3-acetyl-N-aspartic acid, making it increasingly accessible for research applications.

In the context of modern drug discovery, Oxindole-3-acetyl-N-aspartic acid has been explored as a precursor in the development of novel therapeutic agents. Its structural features suggest potential applications in the design of inhibitors targeting enzyme-catalyzed reactions, particularly those involving serine or threonine proteases. The aspartic acid moiety, in particular, is known to participate in hydrogen bonding interactions, which are critical for enzyme-substrate recognition. This characteristic has prompted investigations into its role as a pharmacophore in small-molecule inhibitors.

Recent studies have highlighted the compound's utility in the synthesis of peptidomimetics, where oxindole derivatives are leveraged to mimic the bioactivity of natural peptides while avoiding their inherent limitations such as rapid degradation or immunogenicity. The acetyl group on the oxindole ring provides a site for further derivatization, allowing chemists to fine-tune physicochemical properties such as lipophilicity and polar surface area. Such modifications are essential for optimizing drug-like characteristics (ADMET properties) in lead compounds.

The N-aspartic acid component of Oxindole-3-acetyl-N-aspartic acid also contributes to its versatility as a building block. Aspartate residues are common motifs in proteins and peptides, making this compound a potential scaffold for designing molecules that interact with biological targets through electrostatic or hydrogen bonding interactions. This has opened avenues for exploring its application in targeted protein degradation strategies, where small molecules are designed to induce the degradation of disease-causing proteins via proteasome or autophagy pathways.

From a synthetic chemistry perspective, the preparation of Oxindole-3-acetyl-N-aspartic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic strategies. The synthesis typically begins with the functionalization of an oxindole precursor, followed by acetylation and subsequent incorporation of the N-aspartic acid moiety. Advances in catalytic methods, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have streamlined these processes, reducing reaction times and improving yields. These developments not only enhance laboratory-scale production but also hold promise for industrial-scale manufacturing.

The pharmacological relevance of Oxindole-3-acetyl-N-aspartic acid is further underscored by its presence in several research pipelines aimed at addressing unmet medical needs. For instance, its structural framework aligns closely with known bioactive scaffolds used in anti-inflammatory and anticancer therapies. The ability to modify key functional groups allows researchers to explore diverse chemical space while maintaining core structural integrity. This flexibility is particularly valuable in medicinal chemistry campaigns where rapid iteration and optimization are essential.

In conclusion,Oxindole-3-acetyl-N-aspartic acid (CAS No: 119975-53-0) represents a compelling example of how structural complexity can be leveraged to develop innovative therapeutic agents. Its unique combination of heterocyclic and amino acid-derived functionalities makes it a versatile intermediate with broad applications in drug discovery and synthetic chemistry. As research continues to uncover new biological targets and synthetic methodologies, the utility of this compound is expected to expand further, solidifying its role as a cornerstone molecule in modern pharmaceutical innovation.